ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-5-[(4-tert-butylphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C18H21NO4S/c1-5-23-15(20)11-19-16(21)14(24-17(19)22)10-12-6-8-13(9-7-12)18(2,3)4/h6-10H,5,11H2,1-4H3/b14-10+
• InChI Key: FIMXNTNOGRHHEL-GXDHUFHOSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=CC=C(C=C2)C(C)(C)C)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=CC=C(C=C2)C(C)(C)C)/SC1=O
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

Ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate, also known as ETBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETBTA is a thiazolidine derivative that has been synthesized using several methods.

Scientific Research Applications

Ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been widely studied for its potential applications in several fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been evaluated for its anticancer, antimicrobial, and anti-inflammatory activities. In materials science, ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been used as a precursor for the synthesis of metal nanoparticles and as a stabilizer for emulsions. In agriculture, ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been evaluated for its potential use as a plant growth regulator.

Mechanism of Action

The mechanism of action of ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, studies have suggested that ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate may exert its biological effects by modulating various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.
Biochemical and Physiological Effects:
ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate exhibits anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has also been shown to exhibit antimicrobial activity against several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. In addition, ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has several advantages for lab experiments, including its low cost, easy availability, and ease of synthesis. However, ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has some limitations, including its poor solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is the evaluation of ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate as a potential therapeutic agent for the treatment of various diseases, including cancer, infectious diseases, and inflammatory diseases. Another potential direction is the synthesis of ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate derivatives with improved biological activity and reduced toxicity. Additionally, the use of ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate as a precursor for the synthesis of metal nanoparticles and as a stabilizer for emulsions could also be explored further.
Conclusion:
In conclusion, ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is synthesized using several methods and has been evaluated for its potential applications in medicinal chemistry, materials science, and agriculture. ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate exhibits several biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the research on ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate, including the evaluation of ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate as a potential therapeutic agent and the synthesis of ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate derivatives with improved biological activity and reduced toxicity.

Synthesis Methods

Ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate can be synthesized using several methods, including the Knoevenagel condensation reaction and the Hantzsch reaction. The Knoevenagel condensation reaction involves the reaction of ethyl acetoacetate with 4-tert-butylbenzaldehyde in the presence of a base such as piperidine. The resulting product is then reacted with thiosemicarbazide to form ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. The Hantzsch reaction involves the reaction of ethyl acetoacetate, 4-tert-butylbenzaldehyde, and thiosemicarbazide in the presence of acetic acid and a catalyst such as ammonium acetate to form ethyl [5-(4-tert-butylbenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate.